Cas no 1158949-45-1 (4-methyl-5-phenylpyrimidin-2-amine)

• Product Name: 4-methyl-5-phenylpyrimidin-2-amine
• CAS No: 1158949-45-1
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 5809637
• PubChem ID: 130744973
• Update Time: 2025-05-28

4-methyl-5-phenylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-methyl-5-phenyl-
• 4-Methyl-5-phenyl-2-pyrimidinamine
• 4-methyl-5-phenylpyrimidin-2-amine
• 1158949-45-1
• EN300-1590458

• Inchi： 1S/C11H11N3/c1-8-10(7-13-11(12)14-8)9-5-3-2-4-6-9/h2-7H,1H3,(H2,12,13,14)
• InChI Key： PDHQHWLHHMWGAR-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C2=CC=CC=C2)C(C)=N1

Computed Properties

• Exact Mass: 185.095297364g/mol
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Melting Point: 182 °C(Solv: N,N-dimethylformamide (68-12-2); 1,4-dioxane (123-91-1))
• Boiling Point: 387.7±50.0 °C(Predicted)
• pka: 3.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-methyl-5-phenylpyrimidin-2-amine

Recent Advances in the Study of 4-methyl-5-phenylpyrimidin-2-amine (CAS: 1158949-45-1) in Chemical Biology and Pharmaceutical Research

The compound 4-methyl-5-phenylpyrimidin-2-amine (CAS: 1158949-45-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and therapeutic development. This pyrimidine derivative has been the subject of multiple studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for novel therapeutics. Recent literature highlights its role as a kinase inhibitor and its interactions with various biological targets, making it a promising candidate for further investigation.

One of the key areas of research involving 4-methyl-5-phenylpyrimidin-2-amine is its inhibitory activity against specific protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. Studies have demonstrated that this compound exhibits selective inhibition against certain kinase families, suggesting its potential as a targeted therapeutic agent. Structural-activity relationship (SAR) studies have further refined the understanding of its binding interactions, paving the way for the design of more potent and selective analogs.

In addition to its kinase inhibitory properties, 4-methyl-5-phenylpyrimidin-2-amine has also been investigated for its potential in modulating other biological pathways. Recent findings indicate its involvement in the regulation of apoptosis and cell cycle progression, which are critical processes in cancer biology. Experimental data from in vitro and in vivo models have shown promising results, with the compound exhibiting cytotoxic effects against various cancer cell lines while showing minimal toxicity to normal cells. These findings underscore its potential as a chemotherapeutic agent with a favorable safety profile.

The synthesis and optimization of 4-methyl-5-phenylpyrimidin-2-amine have also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound and its derivatives, facilitating further biological evaluation. Researchers have employed techniques such as microwave-assisted synthesis and catalytic hydrogenation to improve yield and purity. Additionally, computational modeling and docking studies have provided insights into the compound's interactions with biological targets, aiding in the rational design of next-generation derivatives with enhanced efficacy and selectivity.

Despite the promising findings, challenges remain in the development of 4-methyl-5-phenylpyrimidin-2-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on optimizing the pharmacokinetic properties of the compound, including its solubility and membrane permeability, to improve its therapeutic potential. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-methyl-5-phenylpyrimidin-2-amine (CAS: 1158949-45-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities, combined with advances in synthetic and computational approaches, highlight its potential as a lead compound for the development of novel therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for future clinical trials and therapeutic applications.